Cas no 15109-37-2 (1H-Indole-3-acetonitrile,4,7-dimethoxy-)

• Product Name: 1H-Indole-3-acetonitrile,4,7-dimethoxy-
• CAS No: 15109-37-2
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 98833
• PubChem ID: 29929398
• Update Time: 2025-04-18

1H-Indole-3-acetonitrile,4,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-acetonitrile,4,7-dimethoxy-
• (4,7-DIMETHOXY-1H-INDOL-3-YL)- ACETONITRILE
• 2-(4,7-dimethoxy-1H-indol-3-yl)acetonitrile
• 1H-Indole-3-acetonitrile,4,7-dimethoxy
• 15109-37-2
• (4,7-DIMETHOXY-1H-INDOL-3-YL)-ACETONITRILE
• AKOS015965962
• (4,7-dimethoxy-1h-indol-3-yl)acetonitrile
• DTXSID50652270

• Inchi： 1S/C12H12N2O2/c1-15-9-3-4-10(16-2)12-11(9)8(5-6-13)7-14-12/h3-4,7,14H,5H2,1-2H3
• InChI Key： FNWXIEDNCPOANK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2=C1C(CC#N)=CN2)OC

Computed Properties

• Exact Mass: 216.09000
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.228
• Boiling Point: 448.5°C at 760 mmHg
• Flash Point: 225.1°C
• Refractive Index: 1.613
• PSA: 58.04000
• LogP: 2.25118